Cas no 1871780-92-5 (1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile)

1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a difluoroethyl group and a nitrile functionality, enhances reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics. Its well-defined chemical properties and synthetic versatility allow for precise modifications, facilitating structure-activity relationship studies in medicinal chemistry. High purity and consistent quality ensure reliable performance in research applications.

1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile structure

1871780-92-5 structure

Product Name:1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile

CAS No:1871780-92-5

MF:C₇H₇F₂N₃

MW:171.147387742996

CID:5737322

PubChem ID:131045751

Update Time:2025-06-19

1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1871780-92-5
- EN300-1460994
- 1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile
- 1H-Pyrazole-4-carbonitrile, 1-(2,2-difluoroethyl)-3-methyl-
- Inchi： 1S/C7H7F2N3/c1-5-6(2-10)3-12(11-5)4-7(8)9/h3,7H,4H2,1H3
- InChI Key： XJVLRKJNQSJRDO-UHFFFAOYSA-N
- SMILES： FC(CN1C=C(C#N)C(C)=N1)F

Computed Properties

Exact Mass: 171.06080356g/mol
Monoisotopic Mass: 171.06080356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.27±0.1 g/cm3(Predicted)
Boiling Point: 265.2±40.0 °C(Predicted)
pka: -1.58±0.10(Predicted)

1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile Pricemore >>

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Enamine	EN300-1460994-0.05g	1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile	1871780-92-5	0.05g	$660.0	2023-06-06
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Enamine	EN300-1460994-1.0g	1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbonitrile	1871780-92-5	1g	$785.0	2023-06-06
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